1-Benzyl-4-methylpiperidin-4-ol

• IUPAC Name: 1-benzyl-4-methylpiperidin-4-ol
• InChI: InChI=1S/C13H19NO/c1-13(15)7-9-14(10-8-13)11-12-5-3-2-4-6-12/h2-6,15H,7-11H2,1H3
• InChI Key: UHVXBHRCGWKVOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(CC1)CC2=CC=CC=C2)O
• Molecular Formula: C13H19NO
• DSSTOX Substance ID: DTXSID10445706
• Molecular Weight: 205.30 g/mol
• CAS No.: 3970-66-9

Description

1-Benzyl-4-methylpiperidin-4-ol is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Evaluation

1-Benzyl-4-methylpiperidin-4-ol derivatives have been studied for their antibacterial properties. A study synthesized derivatives of this compound and found them to exhibit valuable antibacterial results (Aziz‐ur‐Rehman et al., 2017).

Synthesis and Industrial Application

The compound has been used in the synthesis of other complex structures, demonstrating its utility in organic chemistry. For instance, it has been used in the synthesis of hydrochloride variants, with methods suitable for industrial scale production (Lan Zhi-yin, 2004).

Antimicrobial Activity

Various derivatives of this compound have shown promising antimicrobial activities. A study highlighted the synthesis of novel oxime esters based on this compound, which exhibited significant antimicrobial activities (S. T. Harini et al., 2014).

Synthesis of Iminosugars

This compound has been used in the synthesis of iminosugars, substances with potential therapeutic applications. A regio- and stereoselective synthesis process was developed for this purpose (I. Veselov et al., 2019).

Contribution to Catalytic Reactions

The compound plays a role in catalytic reactions, such as the addition of diethylzinc to benzaldehyde, a reaction used in asymmetric synthesis (C. Alvarez-Ibarra et al., 2010).

Potential in Cancer Research

Some derivatives of this compound have shown potential in cancer research, particularly in the study of cytotoxicity against certain cancer cells (Someshwar D. Dindulkar et al., 2014).

Safety and Hazards

The safety data sheet for “1-Benzyl-4-methylpiperidin-4-ol” suggests avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes. It also recommends using personal protective equipment and ensuring adequate ventilation.

Mechanism of Action

Target of Action

Piperidine derivatives, to which this compound belongs, are known to be present in more than twenty classes of pharmaceuticals

Mode of Action

Piperidine derivatives are known to interact with various biological targets, leading to a range of effects . The specific interactions of 1-Benzyl-4-methylpiperidin-4-ol with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Piperidine derivatives are known to influence a variety of biochemical pathways . The specific pathways affected by this compound and their downstream effects would require further investigation.

Result of Action

Piperidine derivatives are known to have a wide range of effects at the molecular and cellular levels

Biochemical Analysis

Biochemical Properties

1-Benzyl-4-methylpiperidin-4-ol plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to act as a CCR5 antagonist, which is crucial in the process of HIV-1 entry into cells . The compound’s interaction with the CCR5 receptor involves a strong salt-bridge interaction with a basic nitrogen atom, anchoring the ligand to the receptor . Additionally, this compound has been evaluated for its potential in treating HIV due to its CCR5 antagonistic activities .

Cellular Effects

This compound influences various cellular processes and cell types. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. Specifically, the compound’s antagonistic activity on the CCR5 receptor can inhibit HIV-1 entry into cells, thereby preventing infection . This interaction can lead to changes in cell signaling pathways and gene expression related to immune response and viral replication . Furthermore, this compound may impact cellular metabolism by altering the activity of enzymes involved in metabolic pathways .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound’s primary mechanism of action is its antagonistic activity on the CCR5 receptor . By binding to the receptor, this compound inhibits the interaction between the receptor and HIV-1, preventing the virus from entering the cell . This binding interaction involves a strong salt-bridge interaction with a basic nitrogen atom in the compound . Additionally, the compound may influence gene expression by modulating signaling pathways related to immune response and viral replication .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound is relatively stable under standard laboratory conditions . Its long-term effects on cellular function may vary depending on the experimental conditions and duration of exposure . In vitro and in vivo studies have demonstrated that the compound can maintain its antagonistic activity on the CCR5 receptor over extended periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that the compound exhibits dose-dependent effects on CCR5 antagonistic activity . At lower doses, this compound effectively inhibits HIV-1 entry into cells without causing significant toxicity . At higher doses, the compound may exhibit toxic or adverse effects, including potential impacts on liver and kidney function . Threshold effects have also been observed, where the compound’s efficacy plateaus at certain dosage levels .

Metabolic Pathways

This compound is involved in various metabolic pathways. The compound interacts with enzymes and cofactors that play a role in its metabolism . For instance, it may be metabolized by cytochrome P450 enzymes in the liver, leading to the formation of metabolites that can be further processed or excreted . The compound’s effects on metabolic flux and metabolite levels can vary depending on the specific pathways and enzymes involved .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by various factors. The compound may interact with transporters and binding proteins that facilitate its movement across cell membranes and within different cellular compartments . Additionally, this compound’s localization and accumulation within specific tissues can impact its overall efficacy and potential side effects .

Subcellular Localization

This compound’s subcellular localization can affect its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, it may localize to the plasma membrane where it can interact with the CCR5 receptor . The compound’s localization can influence its ability to modulate cellular processes and exert its biochemical effects .

Synthesis routes and methods I

Procedure details

A solution of 1-benzyl-4-piperidone (4.9 mL, 26.5 mmol) in anhydrous diethyl ether (50 mL) was cooled to −78° C. and treated with methyllithium (1.4 M, 21 mL, 29 mmol). This mixture was stirred for 2.5 hr at −78° C., then quenched with aqueous brine, and extracted with ethyl acetate (3×100 mL). The combined organics were dried over sodium sulfate and evaporated in vacuo. The residue was purified by silica gel chromatography (CH2Cl2→90:10:1 CH2Cl2/methanol/NH4OH) to yield 4.5 g (83%) of the title compound, ESI-MS m/z: 206 [M+1].

Synthesis routes and methods II

Procedure details

A solution of 1-benzyl-4-piperidone (26.5 mmol, 5 g) in THF (50 mL) was cooled to −15° C. and a solution of methyl magnesium bromide in ether (3 M, 22 mL) was added. The mixture was stirred for 0.5 hours then allowed to warm to room temperature. Saturated aqueous ammonium chloride (50 mL) was added and the products were extracted into ethyl acetate, dried over magnesium sulphate, filtered and the solvent removed by evaporation under vacuum to give the title compound as a pale yellow solid (5.0 g) that was used directly without further purification.

Synthesis routes and methods III

Procedure details

To a solution of 1-benzyl-4-piperidone (5.00 mL, 27.0 mmol, 1.00 equiv, Aldrich) in anhydrous ether at −78° C. under argon was added methyllithium (1.4M in Et2O, 54.0 mL, 53.9 mmol, 2.00 equiv). Stirring was continued at −78° C. for 1.5 hours. Ether (200 mL) and water (40 mL) were added, and the two phases were separated. The aqueous solution was extracted with Et2O (3×50 mL). The combined organic solutions were dried over MgSO4 and concentrated. The residue was purified by flash chromatography (SiO2, EtOAc to EtOAc-MeOH 9:1) to give 4.81 g (87%) of colorless oil, which was characterized spectroscopically.

Synthesis routes and methods IV

Procedure details

Under nitrogen atmosphere, methylmagnesium bromide (3.0M solution in diethyl ether, 10.8 mL) was diluted with tetrahydrofuran (110 mL) with cooling on an ice bath. To the solution, was added dropwise a solution of 1-benzyl-4-piperidinone (5.6 g) in tetrahydrofuran (40 mL), and the mixture was stirred for 1 hr.